Cas no 2138041-16-2 (2-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid)

• Product Name: 2-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid
• CAS No: 2138041-16-2
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 5934406
• PubChem ID: 165493358
• Update Time: 2025-10-28

2-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid
• 2-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• EN300-1197748
• 2138041-16-2

• Inchi： 1S/C9H10N2O2S/c1-5(2)7-4-11-6(8(12)13)3-10-9(11)14-7/h3-5H,1-2H3,(H,12,13)
• InChI Key： UJMZYBRSRPTXHE-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(=O)O)N2C=C1C(C)C

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.8Ų

Additional information on 2-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid

2-(Propan-2-yl)Imidazo[2,1-b]Thiazole-5-Carboxylic Acid: A Comprehensive Overview

Introduction to 2-(Propan-2-yl)Imidazo[2,1-b]Thiazole-5-Carboxylic Acid

2-(Propan-2-yl)Imidazo[2,1-b]Thiazole-5-Carboxylic Acid, a compound with the CAS number No. 2138041-16-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazothiazole derivatives, which are known for their unique structural properties and potential applications in drug discovery and advanced materials. The molecule's structure consists of a thiazole ring fused with an imidazole ring, substituted with a propan-2-yl group at the 2-position and a carboxylic acid group at the 5-position. These substituents contribute to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications. The compound's structure is particularly intriguing due to the presence of the imidazo[2,1-b]thiazole core, which is known for its ability to form stable coordination complexes with metal ions. This property has led to its exploration in the development of novel catalysts and sensors.

Chemical Structure and Synthesis

The synthesis of 2-(Propan-2-yl)Imidazo[2,1-b]Thiazole-5-Carboxylic Acid typically involves a multi-step process that begins with the preparation of the imidazothiazole core. One common approach involves the cyclization of appropriate thioamide precursors under specific reaction conditions. The introduction of the propan-2-yl group is achieved through alkylation or substitution reactions, while the carboxylic acid group is often introduced via oxidation or hydrolysis steps.

Recent studies have focused on optimizing these synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. Additionally, green chemistry principles have been incorporated into some protocols, reducing the environmental impact of the synthesis process.

Properties and Applications

The compound exhibits several notable physical and chemical properties that make it suitable for various applications. Its aromaticity and conjugated system contribute to its stability and reactivity. The presence of the carboxylic acid group imparts acidic properties, enabling it to participate in hydrogen bonding and metal coordination. This makes it a valuable component in the design of coordination polymers and metal-organic frameworks (MOFs).

In terms of applications, imidazothiazole derivatives like this compound have shown promise in drug discovery. Their ability to bind to metal ions such as zinc or copper makes them potential candidates for anti-inflammatory or anticancer agents. Recent research has explored their role as inhibitors of certain enzymes involved in disease pathways.

Moreover, this compound has been investigated for its potential in optoelectronic materials. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. Researchers have reported encouraging results regarding its ability to act as an electron transport layer in such devices.

Recent Research Developments

Recent studies have delved into the electrochemical properties of 2-(Propan-2-yl)Imidazo[2,1-b]Thiazole-5-Carboxylic Acid, revealing insights into its redox behavior and conductivity characteristics. These findings have implications for its use in energy storage devices such as supercapacitors or batteries.

In addition, advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with various substrates. These simulations provide valuable insights into its potential applications in catalysis and sensing technologies.

Another area of active research is the study of this compound's biocompatibility and toxicity profiles. Understanding these aspects is crucial for its potential use in biomedical applications such as drug delivery systems or diagnostic agents.

Conclusion

2-(Propan-2-yl)Imidazo[2,1-b]Thiazole-5-Carboxylic Acid (CAS No. 2138041-16-) is a versatile compound with a rich structural framework that lends itself to diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a promising candidate for future innovations in materials science, drug discovery, and energy technology.